Cas no 123761-12-6 (2-amino-3-(quinolin-2-yl)propanoic acid)

• Product Name: 2-amino-3-(quinolin-2-yl)propanoic acid
• CAS No: 123761-12-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 63696
• PubChem ID: 4587030
• Update Time: 2025-05-21

2-amino-3-(quinolin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Quinolyl)-DL-alanine
• 2-Amino-3-(quinolin-2-yl)propionic acid
• (2S)-2-ammonio-3-quinolin-2-ylpropanoate
• 2-AMINO-3-PYRIDIN-3-YL-PROPIONIC ACID
• 3-(3'-PYRIDYL)-DL-ALANINE
• 3-isoquinolin-1-ylalanine
• BETA-(3-PYRIDYL)-DL-ALANINE
• H-BETA-(3-PYRIDYL)-DL-ALA-OH
• H-DL-ALA(3-PYRI)-OH
• H-DL-ALA(3'-PYRIDYL)-OH
• RARECHEM AK ML 0054
• 2-AMINO-3-(QUINOLIN-2-YL)PROPANOIC ACID
• 3-(2-Quinolyl)-DL-alanine, >=98.0% (HPLC)
• CS-0306595
• EN300-1838303
• 123761-12-6
• H-beta-(2-Quinolyl)-D-Ala-OH
• 2-amino-3-quinolin-2-ylpropanoic acid
• SCHEMBL502040
• A50374
• H-BETA-(2-QUINOLYL)-ALA-OH
• AKOS009097807
• 2-amino-3-(quinolin-2-yl)propanoic acid

• Inchi： 1S/C12H12N2O2/c13-10(12(15)16)7-9-6-5-8-3-1-2-4-11(8)14-9/h1-6,10H,7,13H2,(H,15,16)
• InChI Key： CRSSRGSNAKKNNI-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC2C=CC=CC=2N=1)N)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 404.7°C at 760 mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.668
• PSA: 80.66
• LogP: 1.88950

2-amino-3-(quinolin-2-yl)propanoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-amino-3-(quinolin-2-yl)propanoic acid

Comprehensive Overview of 2-amino-3-(quinolin-2-yl)propanoic acid (CAS No. 123761-12-6): Properties, Applications, and Research Insights

2-amino-3-(quinolin-2-yl)propanoic acid, identified by its CAS No. 123761-12-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its quinoline backbone and amino acid functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the quinolin-2-yl group and propanoic acid moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for quinoline derivatives like 2-amino-3-(quinolin-2-yl)propanoic acid has surged due to their potential in targeting neurological disorders and inflammatory pathways. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and peptide mimetics, aligning with trends in personalized medicine. The compound's chirality and hydrogen-bonding capacity further enhance its utility in asymmetric catalysis and supramolecular chemistry.

From a synthetic perspective, CAS No. 123761-12-6 is often explored for its structure-activity relationships (SAR) in medicinal chemistry. Studies highlight its compatibility with cross-coupling reactions and microwave-assisted synthesis, addressing the growing need for sustainable methodologies. Its logP and solubility profiles are frequently optimized to improve bioavailability, a key focus in drug formulation research.

Beyond pharmaceuticals, 2-amino-3-(quinolin-2-yl)propanoic acid finds niche applications in fluorescent probes and metal-organic frameworks (MOFs). Its quinoline core enables chelation with transition metals, relevant for sensor development and catalysis. These interdisciplinary applications resonate with current interests in green chemistry and nanotechnology.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, reflecting industry standards for high-purity intermediates. Regulatory compliance with REACH and GMP guidelines ensures its safe handling in industrial settings, while computational studies leverage its molecular docking potential for virtual screening campaigns.

Emerging discussions in scientific forums often link CAS No. 123761-12-6 to fragment-based drug design (FBDD) and allosteric modulation, addressing unmet needs in oncology and CNS therapeutics. Its scaffold diversity also makes it a candidate for covalent inhibitor development, a hot topic in proteomics research.

In summary, 2-amino-3-(quinolin-2-yl)propanoic acid exemplifies the convergence of structural elegance and functional versatility in modern chemistry. As research continues to uncover its latent potential, this compound remains at the forefront of innovations bridging organic synthesis, biophysics, and therapeutic development.